Cas no 474302-53-9 (N-Ethyl-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide)

• Product Name: N-Ethyl-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide
• CAS No: 474302-53-9
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• MDL: MFCD02970497
• CID: 4714547
• Update Time: 2025-06-09

N-Ethyl-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide
• Cambridge id 6895001
• Oprea1_216637
• Oprea1_433331
• STL020270
• BAS 03545566
• ST50017700
• R6288
• Z56915334
• 2-quinoxalineacetamide, N-ethyl-1,2,3,4-tetrahydro-3-oxo-
• N-ethyl-2-(3-oxo(1,2,4-trihydroquinoxalin-2-yl))acetamide
• N-ethyl-2-(3-oxo-2,4-dihydro-1H-quinoxalin-2-yl)acetamide
• N-Ethyl-2-(3-oxo-1,2,3,4-tetra
• N-Ethyl-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide

• MDL： MFCD02970497
• Inchi： 1S/C12H15N3O2/c1-2-13-11(16)7-10-12(17)15-9-6-4-3-5-8(9)14-10/h3-6,10,14H,2,7H2,1H3,(H,13,16)(H,15,17)
• InChI Key： YSIOWRXKAZJJNT-UHFFFAOYSA-N
• SMILES： O=C1C(CC(NCC)=O)NC2C=CC=CC=2N1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 306
• Topological Polar Surface Area: 70.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Ethyl-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide

Comprehensive Overview of N-Ethyl-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide (CAS No. 474302-53-9)

N-Ethyl-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide, identified by its CAS number 474302-53-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the quinoxaline derivative family, known for its diverse biological activities and potential therapeutic applications. Researchers are increasingly exploring its role in drug development, particularly in targeting enzymes and receptors involved in metabolic and neurological pathways.

The molecular structure of N-Ethyl-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide features a tetrahydroquinoxaline core, which is a heterocyclic moiety often associated with bioactive molecules. The presence of the 3-oxo group and the N-ethyl acetamide side chain enhances its solubility and binding affinity, making it a promising candidate for further study. Recent trends in AI-driven drug discovery have highlighted the importance of such compounds in virtual screening and molecular docking simulations.

One of the key areas of interest for CAS 474302-53-9 is its potential application in neuroprotective therapies. With the rising global focus on neurodegenerative diseases like Alzheimer's and Parkinson's, researchers are investigating quinoxaline derivatives for their ability to modulate oxidative stress and inflammation. The compound's unique structure may offer insights into designing novel small-molecule inhibitors for disease-modifying treatments.

In addition to its pharmaceutical potential, N-Ethyl-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide is also being studied in the context of green chemistry and sustainable synthesis. As the demand for eco-friendly chemical processes grows, scientists are optimizing synthetic routes for this compound to minimize waste and energy consumption. This aligns with the broader industry shift toward ESG (Environmental, Social, and Governance) compliance in chemical manufacturing.

Another emerging topic related to this compound is its role in precision medicine. Advances in genomics and personalized healthcare have spurred interest in tailored therapeutic agents. The structural versatility of 474302-53-9 allows for modifications that could target specific genetic markers or metabolic pathways, making it a valuable tool in the era of patient-centric drug development.

From a commercial perspective, the supply chain for N-Ethyl-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide is evolving to meet the needs of research institutions and pharmaceutical companies. Suppliers are increasingly offering high-purity batches with detailed analytical certificates, catering to the stringent requirements of preclinical studies. This trend reflects the growing emphasis on quality control and reproducibility in scientific research.

In summary, CAS 474302-53-9 represents a fascinating intersection of chemistry, biology, and technology. Its potential applications span from neuroprotection to sustainable synthesis, making it a compound of interest for both academic and industrial researchers. As the scientific community continues to uncover its properties, N-Ethyl-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide is poised to play a pivotal role in the next generation of therapeutic innovations.